Cas no 1054481-38-7 (4-(2-Cyclohexylethoxy)piperidine hydrochloride)

• Product Name: 4-(2-Cyclohexylethoxy)piperidine hydrochloride
• CAS No: 1054481-38-7
• MF: C₁₃H₂₆ClNO
• MW: 247.804643154144
• CID: 4673097
• PubChem ID: 17202829
• Update Time: 2025-05-20

4-(2-Cyclohexylethoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Cyclohexylethoxy)piperidine Hydrochloride
• AKOS015844038
• 4-(2-cyclohexylethoxy)piperidine;hydrochloride
• 1054481-38-7
• 4-(2-Cyclohexylethoxy)piperidine hydrochloride

• Inchi： 1S/C13H25NO.ClH/c1-2-4-12(5-3-1)8-11-15-13-6-9-14-10-7-13;/h12-14H,1-11H2;1H
• InChI Key： LHTINMPCWDCXDX-UHFFFAOYSA-N
• SMILES： Cl.O(CCC1CCCCC1)C1CCNCC1

Computed Properties

• Exact Mass: 247.1702921g/mol
• Monoisotopic Mass: 247.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-Cyclohexylethoxy)piperidine hydrochloride

4-(2-Cyclohexylethoxy)piperidine hydrochloride: A Comprehensive Overview

4-(2-Cyclohexylethoxy)piperidine hydrochloride, with the CAS number 1054481-38-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a piperidine derivative, where the piperidine ring is substituted at the 4-position with a cyclohexylethoxy group. The structure of this compound combines the features of a cyclic amine (piperidine) with an ether linkage and a bulky cyclohexyl group, making it a versatile molecule for various applications.

The synthesis of 4-(2-Cyclohexylethoxy)piperidine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution, etherification, and acid-base neutralization. The piperidine ring serves as a rigid framework, while the cyclohexylethoxy group introduces steric bulk and potential for bioisosteric replacement in drug design. Recent studies have explored the use of this compound as a building block in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

In terms of chemical properties, 4-(2-Cyclohexylethoxy)piperidine hydrochloride exhibits a melting point of approximately 185°C and is soluble in polar solvents such as water and methanol. Its hydrochloride form ensures good solubility in aqueous media, which is advantageous for formulation purposes in pharmaceutical applications. The compound's stability under various storage conditions has also been evaluated, showing minimal degradation over extended periods when stored at controlled temperatures.

Recent research has highlighted the potential of 4-(2-Cyclohexylethoxy)piperidine hydrochloride as an intermediate in the synthesis of bioactive compounds. For instance, studies published in 2023 have demonstrated its role in the development of novel inhibitors for kinases involved in cancer pathways. The bulky cyclohexyl group contributes to enhanced selectivity by creating steric hindrance that prevents non-specific binding to off-target proteins.

The application of 4-(2-Cyclohexylethoxy)piperidine hydrochloride extends beyond drug discovery. It has also been utilized in materials science as a precursor for advanced polymers and coatings. Its ability to form stable ether linkages makes it valuable in the synthesis of high-performance materials with tailored mechanical properties.

In conclusion, 4-(2-Cyclohexylethoxy)piperidine hydrochloride, CAS No.1054481-38-7, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties position it as an essential tool in contemporary research and development efforts.